Cas no 10602-03-6 (Ethyl 4-Ethynylbenzoate)

• Product Name: Ethyl 4-Ethynylbenzoate
• CAS No: 10602-03-6
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD00168821
• CID: 97374
• PubChem ID: 15540683
• Update Time: 2024-11-03

Ethyl 4-Ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-ethynylbenzoate
• 4-ETHYNYL BENZOIC ACID ETHYLESTER
• Benzoic acid, 4-ethynyl-, ethyl ester
• (4-ethyloxycarbonylphenyl)acetylene
• 4-(ethoxycarbonylphenyl)acetylene
• 4-Ethynyl-benzoic acid ethyl ester
• CKAGLAFXBLZHAS-UHFFFAOYSA
• ethyl 4-ethynyl-benzoate
• p-(ethoxycarbonyl)phenylacetylene
• (p-Ethoxycarbonylphenyl)acetylene
• Ethyl 4-Ethynylbenzoate(WX686207)
• 4-(Ethoxycarbonyl)phenylacetylene
• Ethyl4-Ethynylbenzoate
• ethyl p-ethynylbenzoate
• Ethyl-4-ethynylbenzoate
• CKAGLAFXBLZHAS-UHFFFAOYSA-
• CKAGLAFXBLZHAS-UHFFFAOYSA-N
• 4-Ethynylbenzoic acid ethyl ester
• TRA0077378
• FCH1138118
• SY013309
• AM802882
• A
• CS-D0535
• AKOS015888301
• SCHEMBL1007303
• InChI=1/C11H10O2/c1-3-9-5-7-10(8-6-9)11(12)13-4-2/h1,5-8H,4H2,2H3
• DTXSID80573863
• EN300-7383802
• 10602-03-6
• A895907
• FT-0762158
• 2-Cyclopropyl- 4-oxazolecarboxylic acid ethyl ester
• CS-11272
• MFCD00168821
• DB-059427
• Ethyl 4-Ethynylbenzoate

• MDL： MFCD00168821
• Inchi： 1S/C11H10O2/c1-3-9-5-7-10(8-6-9)11(12)13-4-2/h1,5-8H,4H2,2H3
• InChI Key： CKAGLAFXBLZHAS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C#C)=CC=1)=O

Computed Properties

• Exact Mass: 174.06800
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 28 ºC
• Boiling Point: 257.1±23.0 ºC (760 Torr),
• Flash Point: 101.0±20.0 ºC,
• Solubility: Almost insoluble (0.07 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.84460
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 4-Ethynylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)